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Compound of Interest

Compound Name: butyl picolinate

CAS No.: 5340-88-5

Cat. No.: B1294307

Get Quote

Disclaimer: No specific, publicly available Safety Data Sheet (SDS) for Butyl Picolinate (CAS

No. 5340-88-5) has been identified in a comprehensive search of chemical safety literature and

databases. The following in-depth technical guide has been developed by a Senior Application

Scientist to provide critical safety and handling information based on expert analysis of

structurally analogous compounds, including picolinic acid, pyridine, and various picolinate

esters. This guide is intended for researchers, scientists, and drug development professionals

and should be used to inform risk assessments and establish safe laboratory practices. It is

imperative to handle Butyl Picolinate with caution, assuming it possesses hazards similar to

its structural relatives, pending the availability of a certified SDS.

Introduction to Butyl Picolinate and Inferred Hazard
Profile
Butyl picolinate, the butyl ester of picolinic acid, belongs to the pyridine carboxylic acid ester

family. Its structure comprises a pyridine ring, a known heterocyclic aromatic compound with

distinct toxicological properties, and a butyl ester functional group. Due to the absence of

specific safety data for butyl picolinate, a conservative approach to hazard assessment is

warranted. The safety profile of this compound is inferred from the known hazards of picolinic
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acid (the parent acid), pyridine (the core heterocyclic system), and its lower alkyl esters, such

as methyl and ethyl picolinate.

The pyridine moiety is the primary driver of the toxicological concerns. Pyridine and its

derivatives are known to cause skin, eye, and respiratory irritation. They can also be harmful if

ingested, inhaled, or absorbed through the skin. The ester functional group is less likely to

impart severe hazards, though it may influence the compound's physical properties and

absorption characteristics. Therefore, it is prudent to handle butyl picolinate as a potentially

hazardous substance.
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Caption: Inferred Hazard Analysis Workflow for Butyl Picolinate.

GHS Classification (Inferred)
Based on the hazard profiles of structurally related compounds, Butyl Picolinate is anticipated

to fall under the following Globally Harmonized System (GHS) classifications. These are not

official classifications and should be treated as provisional for risk assessment purposes.
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Hazard Class Hazard Category Inferred Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation.

Flammable Liquids Category 4 H227: Combustible liquid.

GHS Pictograms (Anticipated):

Irritant, Skin Sensitizer,
Acute Toxicity (harmful),

Narcotic Effects,
Respiratory Tract Irritation

Click to download full resolution via product page

Caption: Anticipated GHS Hazard Pictogram for Butyl Picolinate.

Physical and Chemical Properties
While specific experimental data for butyl picolinate is limited, some properties can be

estimated or are available from chemical databases.
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Property Value Source

Molecular Formula C₁₀H₁₃NO₂

Molecular Weight 179.22 g/mol

Appearance
Likely a liquid at room

temperature
Inferred from related esters

Boiling Point No data available

Flash Point Likely > 93 °C (> 200 °F) Inferred from related esters

Solubility No data available

CAS Number 5340-88-5

Safe Handling and Storage Protocols
The following protocols are based on best practices for handling pyridine derivatives and are

designed to create a self-validating system of safety.

Engineering Controls: The First Line of Defense
The primary principle in handling potentially hazardous chemicals is to minimize exposure

through robust engineering controls.

Ventilation: All handling of butyl picolinate should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood. This is crucial to prevent the accumulation

of potentially harmful vapors.

Safety Showers and Eyewash Stations: Ensure that a safety shower and eyewash station

are readily accessible and have been recently tested.

Personal Protective Equipment (PPE): The Last Line of
Defense
Appropriate PPE is mandatory to prevent dermal, ocular, and respiratory exposure.
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Eye and Face Protection: Chemical safety goggles are required at a minimum. A face shield

should be worn in situations with a higher risk of splashing.

Skin Protection:

Gloves: Wear compatible chemical-resistant gloves. Butyl rubber or nitrile gloves are

generally recommended for handling pyridine and its derivatives. Always inspect gloves for

integrity before use and change them frequently.

Lab Coat: A flame-resistant lab coat should be worn and kept buttoned to protect street

clothes and skin from accidental splashes.

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

Storage Requirements
Proper storage is critical to maintaining the stability of the compound and preventing accidents.

Container: Store in a tightly sealed, properly labeled container.

Environment: Keep in a cool, dry, and well-ventilated area away from direct sunlight and

sources of ignition.

Incompatibilities: Store separately from strong oxidizing agents, strong acids, and strong

bases.

Emergency Procedures
A clear and practiced emergency response plan is essential.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Accidental Release Measures
Minor Spills:

Evacuate non-essential personnel from the immediate area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.

Collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Major Spills:

Evacuate the entire area immediately.

Contact your institution's emergency response team.
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Prevent the spill from entering drains or waterways.

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam. A

water spray can be used to cool fire-exposed containers.

Specific Hazards: Combustion may produce toxic and irritating fumes, including carbon

oxides and nitrogen oxides. Vapors may be heavier than air and travel to a source of ignition.

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).

Disposal Considerations
Dispose of butyl picolinate and any contaminated materials in accordance with all applicable

federal, state, and local regulations. Do not pour down the drain. Contact your institution's

environmental health and safety department for specific guidance.

Experimental Protocols: A Self-Validating Approach
to Safety
The following workflow for a typical laboratory experiment involving butyl picolinate integrates

safety checkpoints to ensure a self-validating system.
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Caption: Self-Validating Experimental Workflow for Butyl Picolinate.
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Step-by-Step Methodology with Integrated Safety:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

entire experimental procedure. Identify potential hazards and determine the necessary

control measures.

PPE Donning and Inspection: Put on all required PPE as determined by the risk assessment.

Inspect each item, especially gloves, for any signs of damage.

Fume Hood Verification: Confirm that the chemical fume hood is functioning correctly (check

the airflow monitor).

Reagent Handling: Carefully measure and transfer butyl picolinate within the fume hood.

Keep the container sealed when not in use.

Reaction Setup: Assemble the reaction apparatus within the fume hood. Ensure all joints are

secure.

Reaction Monitoring: Monitor the reaction from a safe distance. Be prepared for any

unexpected events.

Work-up and Purification: Perform all quenching, extraction, and purification steps within the

fume hood.

Decontamination: Thoroughly decontaminate all glassware and equipment that came into

contact with butyl picolinate.

Waste Disposal: Segregate and dispose of all chemical waste in appropriately labeled

containers according to institutional guidelines.

Documentation: Record all experimental details, including any safety observations, in your

laboratory notebook.

By adhering to this structured and cautious approach, researchers can significantly mitigate the

risks associated with handling butyl picolinate, even in the absence of a specific Safety Data

Sheet.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1294307/docs?utm_src=pdf-body#butyl-picolinate-a-technical-safety-and-handling-guide-for-researchers
https://www.benchchem.com/product/b1294307/docs?utm_src=pdf-body#butyl-picolinate-a-technical-safety-and-handling-guide-for-researchers
https://www.benchchem.com/product/b1294307/docs?utm_src=pdf-body#butyl-picolinate-a-technical-safety-and-handling-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294307?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Penta. (2024, November 26). SAFETY DATA SHEET: Pyridine. Retrieved from [Link]

S D Fine-Chem Limited. (n.d.). 2-PICOLINIC ACID: GHS Safety Data Sheet. Retrieved from

[Link]

National Industrial Chemicals Notification and Assessment Scheme (NICNAS). (2015,

September 1). Pyridine, alkyl derivatives: Human health tier II assessment. Retrieved from

[Link]

Carl Roth. (2025, February 17).

To cite this document: BenchChem. [Butyl Picolinate: A Technical Safety and Handling Guide
for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294307/docs#butyl-picolinate-a-technical-safety-
and-handling-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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